Cas no 58705-87-6 (2-Octanol, 5-chloro-)

• Product Name: 2-Octanol, 5-chloro-
• CAS No: 58705-87-6
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 1612077
• Update Time: 2024-09-11

2-Octanol, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 5-chloro-

• Inchi： 1S/C8H17ClO/c1-3-4-8(9)6-5-7(2)10/h7-8,10H,3-6H2,1-2H3
• InChI Key： OMJCUXCEHBIZMY-UHFFFAOYSA-N
• SMILES： CC(O)CCC(Cl)CCC

Computed Properties

• Exact Mass: 164.09691

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 220.5±23.0 °C(Predicted)
• PSA: 20.23
• pka: 15.09±0.20(Predicted)